Cas no 120354-24-7 ([1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylmethyl)-)

• Product Name: [1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylmethyl)-
• CAS No: 120354-24-7
• MF: C₁₇H₁₇N₃OS
• MW: 311.40138220787
• CID: 153573
• PubChem ID: 773660
• Update Time: 2025-04-19

[1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylmethyl)-
• 3-Amino-2-benzyl-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one
• 3-amino-2-benzyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• AB00094813-01
• DTXSID80152814
• HMS1481E17
• ChemDiv3_002921
• Oprea1_373356
• SR-01000482793-1
• Oprea1_211677
• 120354-24-7
• BRD-K60190519-001-01-3
• BRN 5980992
• 5,6,7,8-Tetrahydro-3-amino-2-(phenylmethyl)-(1)benzothieno(2,3-d)pyrimidin-4(3H)-one
• AKOS000547157
• Cambridge id 5727834
• AJ-292/37142004
• (1)Benzothieno(2,3-d)pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-3-amino-2-(phenylmethyl)-
• SR-01000482793
• 3-amino-2-benzyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Inchi： 1S/C17H17N3OS/c18-20-14(10-11-6-2-1-3-7-11)19-16-15(17(20)21)12-8-4-5-9-13(12)22-16/h1-3,6-7H,4-5,8-10,18H2
• InChI Key： PDRJMGLVHBUVFN-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C(CC3C=CC=CC=3)=N2)N)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 311.10941
• Monoisotopic Mass: 311.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 58.69